Cas no 286367-80-4 (Iodoacetic acid-1-13C)

Iodoacetic acid-1-13C structure
Iodoacetic acid-1-13C structure
Product Name:Iodoacetic acid-1-13C
CAS No:286367-80-4
MF:C2H3IO2
MW:186.941148042679
CID:2602356
PubChem ID:329758959
Update Time:2025-04-21

Iodoacetic acid-1-13C Chemical and Physical Properties

Names and Identifiers

    • Iodoacetic acid-1-13C
    • DTXSID90746142
    • Iodoacetic acid-1-13C, 99 atom % 13C
    • Iodo(1-~13~C)acetic acid
    • J-017169
    • 286367-80-4
    • DTXCID00696886
    • MDL: MFCD00083993
    • Inchi: 1S/C2H3IO2/c3-1-2(4)5/h1H2,(H,4,5)/i2+1
    • InChI Key: JDNTWHVOXJZDSN-VQEHIDDOSA-N
    • SMILES: IC[13C](=O)O

Computed Properties

  • Exact Mass: 186.92113g/mol
  • Monoisotopic Mass: 186.92113g/mol
  • Isotope Atom Count: 1
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 5
  • Rotatable Bond Count: 1
  • Complexity: 42.9
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 0.5
  • Topological Polar Surface Area: 37.3Ų

Experimental Properties

  • Melting Point: 77-79 °C (lit.)

Iodoacetic acid-1-13C Security Information

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Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
XI GE MA AO DE LI QI ( SHANG HAI ) MAO YI Co., Ltd.
604119-500MG
Iodoacetic acid-1-13C
286367-80-4
500mg
¥18059.78 2023-12-02
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